Cas no 474844-06-9 (tert-butyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: tert-butyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 474844-06-9
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• CID: 6321406
• PubChem ID: 10956117
• Update Time: 2025-10-31

tert-butyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• tert-butyl 2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• EN300-13764833
• AKOS020805712
• 474844-06-9

• Inchi： 1S/C12H18N2O2S/c1-12(2,3)16-11(15)9-7-4-5-14-6-8(7)17-10(9)13/h14H,4-6,13H2,1-3H3
• InChI Key： GYDQRLHFEUTQBA-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC(C)(C)C)C2=C1CNCC2)N

Computed Properties

• Exact Mass: 254.10889899g/mol
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.6Ų

Additional information on tert-butyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Introduction to Tert-butyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate (CAS No. 474844-06-9)

Tert-butyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 474844-06-9, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule integrates a thiophene ring with a pyridine core, further functionalized with an amino group at the 2-position and a tert-butyl ester at the 3-position. Such structural features make it a valuable scaffold for developing novel therapeutic agents.

The compound's significance lies in its potential to serve as a precursor or intermediate in the synthesis of more complex pharmacophores. The presence of both polar and non-polar substituents enhances its solubility and bioavailability, which are critical factors in drug design. Recent studies have highlighted the importance of thiophene-based derivatives in medicinal chemistry due to their ability to interact with biological targets in unique ways. For instance, the thiophene ring can modulate electron density and influence receptor binding affinity, making it an attractive moiety for drug development.

One of the most compelling aspects of Tert-butyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate is its versatility in chemical modifications. Researchers have explored various synthetic pathways to derive different analogs from this core structure. The tert-butyl ester group provides a handle for further functionalization through hydrolysis or transesterification reactions, allowing chemists to tailor the molecule's properties as needed. This adaptability has been particularly useful in developing libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for drug discovery.

In the realm of medicinal chemistry, the amino group at the 2-position of the thiophene ring is particularly noteworthy. It can participate in hydrogen bonding interactions with biological targets, which is crucial for achieving high specificity and efficacy. Moreover, the pyridine moiety contributes to the molecule's overall pharmacokinetic profile by influencing its metabolic stability and distribution within the body. These features make Tert-butyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate a promising candidate for further investigation in therapeutic applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the potential of this compound. Molecular modeling studies have revealed that Tert-butyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate can effectively bind to various protein targets with high affinity. These simulations have guided experimental efforts by predicting optimal binding orientations and interactions. Such interdisciplinary approaches are essential for accelerating drug discovery processes and bringing new treatments to patients more efficiently.

The synthesis of Tert-butyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the thiophene-pyridine core and subsequent functional group manipulations to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing complex heterocyclic frameworks with high precision. These methodologies highlight the importance of innovative synthetic strategies in generating novel molecular entities.

The pharmacological potential of Tert-butyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate has been explored in several preclinical studies. Researchers have investigated its effects on enzymes and receptors involved in various disease pathways. For example, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases relevant to cancer biology. Additionally, its interaction with neurotransmitter receptors has been examined for potential applications in central nervous system disorders. These findings underscore its broad therapeutic relevance and justify further exploration.

The development of new synthetic routes has been instrumental in making Tert-butyl 2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate more accessible for research purposes. Continuous improvements in catalytic systems and reaction conditions have enabled higher yields and purities of the final product. Such advancements not only reduce costs but also enhance scalability for industrial applications. The ability to produce this compound reliably is crucial for advancing its use in both academic and industrial settings.

The future prospects for Tert-butyl 2-amino-4H,5H,6H,7H-thieno2，3-cpyridine-3-carboxylate are exciting and multifaceted。 As our understanding of biological systems grows， so does the demand for innovative molecular tools to address complex diseases。 This compound represents a prime example of how structural diversity can lead to novel therapeutic solutions。 Ongoing research aims to optimize its pharmacological properties while exploring new synthetic methodologies that could further enhance its utility。